molecular formula C24H22N6O3 B7713091 3-(4-(4-benzylpiperazin-1-yl)-3-nitrophenyl)-5-(pyridin-2-yl)-1,2,4-oxadiazole

3-(4-(4-benzylpiperazin-1-yl)-3-nitrophenyl)-5-(pyridin-2-yl)-1,2,4-oxadiazole

Cat. No. B7713091
M. Wt: 442.5 g/mol
InChI Key: OGVVEAGYHGXDRI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(4-(4-benzylpiperazin-1-yl)-3-nitrophenyl)-5-(pyridin-2-yl)-1,2,4-oxadiazole is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as BPIPNO and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of BPIPNO is not fully understood. However, studies have shown that BPIPNO induces apoptosis (programmed cell death) in cancer cells by activating the caspase pathway. BPIPNO also inhibits the growth and proliferation of cancer cells by inducing cell cycle arrest at the G2/M phase.
Biochemical and Physiological Effects:
BPIPNO has been shown to have various biochemical and physiological effects. Studies have shown that BPIPNO has anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. BPIPNO also has antioxidant activity by scavenging free radicals and preventing oxidative damage. In addition, BPIPNO has been shown to have neuroprotective activity by reducing neuronal damage and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of BPIPNO is its potent anticancer activity. BPIPNO has been shown to be effective against various cancer cell lines, including those that are resistant to conventional chemotherapy. However, BPIPNO has some limitations for lab experiments. One of the main limitations is its low solubility in water, which makes it difficult to administer in vivo. In addition, BPIPNO has not been extensively studied in animal models, and its toxicity profile is not well understood.

Future Directions

There are several future directions for the research of BPIPNO. One of the main directions is to investigate the toxicity profile of BPIPNO in animal models. This will help to determine the safe dosage range of BPIPNO for human use. Another direction is to investigate the pharmacokinetics of BPIPNO, including its absorption, distribution, metabolism, and excretion in vivo. This will help to determine the optimal administration route and dosage regimen for BPIPNO. Finally, further studies are needed to investigate the anticancer activity of BPIPNO in animal models and clinical trials. This will help to determine the potential of BPIPNO as a novel anticancer agent.

Synthesis Methods

The synthesis of BPIPNO has been achieved using various methods. One of the most common methods involves the reaction of 4-(4-benzylpiperazin-1-yl)-3-nitrobenzoic acid with pyridine-2-carbohydrazide in the presence of triethylamine. The resulting product is then treated with phosphorus oxychloride to obtain BPIPNO.

Scientific Research Applications

BPIPNO has been the subject of scientific research due to its potential applications in various fields. One of the most promising applications of BPIPNO is in the field of cancer research. Studies have shown that BPIPNO has potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer.

properties

IUPAC Name

3-[4-(4-benzylpiperazin-1-yl)-3-nitrophenyl]-5-pyridin-2-yl-1,2,4-oxadiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H22N6O3/c31-30(32)22-16-19(23-26-24(33-27-23)20-8-4-5-11-25-20)9-10-21(22)29-14-12-28(13-15-29)17-18-6-2-1-3-7-18/h1-11,16H,12-15,17H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OGVVEAGYHGXDRI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1CC2=CC=CC=C2)C3=C(C=C(C=C3)C4=NOC(=N4)C5=CC=CC=N5)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H22N6O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

442.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Benzyl-4-{2-nitro-4-[5-(pyridin-2-YL)-1,2,4-oxadiazol-3-YL]phenyl}piperazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.